Cas no 1281291-37-9 (2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid)

• Product Name: 2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• CAS No: 1281291-37-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD15731673
• CID: 1035104
• PubChem ID: 136108530
• Update Time: 2025-07-19

2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• 4-oxo-2-propan-2-yl-1H-pyrimidine-6-carboxylic acid
• DTXSID10681460
• 1281291-37-9
• 2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylicacid
• SCHEMBL18035942
• 2-ISOPROPYL-6-OXO-1H-PYRIMIDINE-4-CARBOXYLIC ACID
• EN300-686572
• SB56988
• AKOS006335076
• 6-oxo-2-propan-2-yl-1H-pyrimidine-4-carboxylic acid
• DB-251548
• CS-0139097
• 6-Oxo-2-(propan-2-yl)-3,6-dihydropyrimidine-4-carboxylic acid
• SCHEMBL22418689

• MDL： MFCD15731673
• Inchi： 1S/C8H10N2O3/c1-4(2)7-9-5(8(12)13)3-6(11)10-7/h3-4H,1-2H3,(H,12,13)(H,9,10,11)
• InChI Key： YOOAASFJFVYFMH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)N=C(C(C)C)N1

Computed Properties

• Exact Mass: 182.069
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2
• XLogP3: 0.1

Additional information on 2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid

Introduction to 2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 1281291-37-9)

2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid, identified by its CAS number 1281291-37-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the pyrimidine family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural framework of this compound incorporates an isopropyl group at the 2-position and a carbonyl group at the 6-position, alongside a dihydropyrimidine core, which collectively contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid have garnered considerable attention in recent years due to its potential applications in drug discovery and development. Pyrimidine derivatives are well-documented for their roles as pharmacophores in various therapeutic agents, including antiviral, anticancer, and antimicrobial drugs. The specific modifications present in this compound, such as the isopropyl substituent and the oxo group, enhance its interaction with biological targets, making it a promising candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological profile of 2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid. Studies have demonstrated that the presence of the isopropyl group at the 2-position influences the compound's binding affinity to enzymes and receptors, thereby modulating its biological activity. Furthermore, the oxo group at the 6-position contributes to its stability and solubility, which are critical factors in drug formulation and delivery.

In vitro investigations have revealed that 2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings align with the growing interest in developing novel anti-inflammatory agents that target specific enzymatic cascades without eliciting systemic side effects. The compound's ability to modulate enzyme activity suggests its potential utility in treating chronic inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, preclinical studies have explored the anticancer potential of 2-Isopropyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid. Pyrimidine derivatives have been extensively studied for their ability to interfere with DNA replication and transcription in cancer cells. The structural features of this compound enable it to bind to nucleic acids and disrupt essential cellular processes, leading to apoptosis or growth inhibition. Preliminary results indicate that it may be particularly effective against certain types of cancer cells that exhibit high rates of proliferation.

The synthetic pathways for 2-isopropyl -6 -oxo -1 , 6 -dih ydrop yrimid ine -4 -carbox ylic aci d (CAS No. 1281291 -37 -9) have been optimized to ensure high yield and purity. Modern synthetic techniques, including catalytic hydrogenation and regioselective functionalization, have been employed to construct the desired pyrimidine core with minimal byproducts. These advancements in synthetic methodology not only enhance the accessibility of the compound for research purposes but also lay the groundwork for large-scale production if future clinical trials demonstrate its efficacy.

The pharmacokinetic properties of 2-isopropyl -6 -oxo -1 , 6 -dih ydrop yrimid ine -4 -carbox ylic aci d are under active investigation to assess its bioavailability, metabolic stability, and excretion pathways. Understanding these parameters is crucial for determining optimal dosing regimens and minimizing potential adverse effects. Initial pharmacokinetic studies suggest that the compound exhibits moderate bioavailability following oral administration and undergoes biotransformation via standard metabolic pathways.

The safety profile of 2-isopropyl -6 -oxo -1 , 6 -dih ydrop yrimid ine -4 -carbox ylic aci d has been evaluated through acute toxicity studies in animal models. These studies have shown that the compound is generally well-tolerated at moderate doses but may cause mild gastrointestinal disturbances at higher concentrations. Further toxicological assessments are planned to comprehensively evaluate its long-term safety before human clinical trials can commence.

The integration of 2-isopropyl -6 -oxo -1 , 6 -dih ydrop yrimid ine -4 -carbox ylic aci d into drug development pipelines represents a convergence of cutting-edge chemical synthesis, computational modeling, and biological research. As our understanding of disease mechanisms continues to evolve, compounds like this one offer hope for addressing unmet medical needs through innovative therapeutic strategies.

In conclusion,2-isopropyl -6 -oxo -1 , 6 -dih ydrop yrimid ine -4-carbox ylic aci d (CAS No. 1281291 .37 .9) stands as a testament to the progress being made in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in ongoing research efforts aimed at developing novel treatments for various diseases. With further investigation and optimization,this compound has the potential to make significant contributions to human health in the years ahead.